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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Metolachlor-dé6. It offers procedural
guidance on safe handling, personal protective equipment (PPE), and disposal.

Physical and Chemical Properties

Property Value

Chemical Formula C15H16D6CINO2[1]

Molecular Weight 289.83 g/mol [1][2]

Appearance Tan to brown oily liquid[3]

Odor Slightly sweet[3]

Solubility Slightly soluble in water; soluble in most organic
solvents

CAS Number 1219803-97-0

Hazard Identification and Precautionary Measures

Metolachlor-d6 is classified as harmful if swallowed or inhaled and may cause an allergic skin
reaction. It is also toxic to aquatic life with long-lasting effects.

GHS Hazard Statements:
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e H302: Harmful if swallowed

e H312: Harmful in contact with skin

e H315: Causes skin irritation

e H317: May cause an allergic skin reaction

o H318: Causes serious eye damage

e H332: Harmful if inhaled

e H410: Very toxic to aquatic life with long lasting effects

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P273: Avoid release to the environment.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P317: IF SWALLOWED: Get medical help.

e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling Metolachlor-d6.
The following table outlines the recommended PPE for various activities.
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Activity

Recommended PPE

Handling and Mixing (Concentrate)

Chemical-resistant suit (e.g., Tyvek®), chemical-
resistant gloves (nitrile or butyl), chemical-
resistant apron, unlined chemical-resistant
boots, and a full-face respirator or safety

goggles with a face shield.

Application (Diluted Solution)

Long-sleeved shirt and long pants, chemical-
resistant gloves, closed-toe shoes and socks,

and protective eyeweatr.

Cleaning and Spill Management

Chemical-resistant suit, chemical-resistant
gloves, chemical-resistant boots, and a full-face

respirator with appropriate cartridges.

Experimental Workflow and Handling Procedures

The following diagram outlines the standard workflow for handling Metolachlor-d6 in a

laboratory setting, emphasizing safety at each step.
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Workflow for Handling Metolachlor-d6
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Workflow for handling Metolachlor-dé.
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e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before starting any work.
o Ensure a properly functioning eyewash station and safety shower are readily accessible.
o Put on all required personal protective equipment (PPE) as detailed in the table above.
» Handling and Solution Preparation:

o Conduct all weighing and handling of the neat compound within a certified chemical fume
hood or other ventilated enclosure.

o When preparing solutions, add Metolachlor-d6 to the solvent slowly to avoid splashing.
o Post-Handling and Decontamination:

o After handling, thoroughly decontaminate all work surfaces with an appropriate cleaning
agent.

o Carefully remove PPE, avoiding contact with contaminated areas. Wash reusable PPE
after each use and store it separately from personal clothing.

Disposal Plan

Proper disposal of Metolachlor-d6é and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All waste materials, including unused product, contaminated PPE, and
cleaning materials, must be collected in designated, properly labeled, sealed containers for
hazardous waste.

» Disposal Method: Dispose of the hazardous waste through a licensed waste disposal
company. Do not dispose of it in the regular trash or pour it down the drain. Discharge into
the environment must be avoided.

o Spill Management: In the event of a spill, contain the material using an inert absorbent such
as sand or vermiculite. Collect the absorbed material into a sealed container for hazardous

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b587433?utm_src=pdf-body
https://www.benchchem.com/product/b587433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

waste disposal. Ensure the area is well-ventilated during cleanup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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